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Compound of Interest

Compound Name: MLS1547

Cat. No.: B1676676 Get Quote

Essential Safety and Handling Guide for
MLS1547
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of MLS1547, a G protein-biased dopamine D2 receptor partial agonist. The following guidelines

are intended to ensure the safe handling of this compound in a laboratory setting. Researchers

must consult the official Safety Data Sheet (SDS) provided by their supplier for complete and

specific safety information before commencing any work.

Compound Properties and Storage
A summary of the key physical and chemical properties of MLS1547 is provided below.
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Property Value Reference

Molecular Weight 354.83 g/mol [1][2]

Formula C₁₉H₁₉ClN₄O [1][2]

Appearance Solid powder

Purity ≥98% (HPLC)

Solubility Soluble in DMSO

Storage Temperature Store at +4°C

CAS Number 315698-36-3

Personal Protective Equipment (PPE)
Due to the nature of laboratory research with chemical compounds, a comprehensive approach

to personal safety is essential. The following personal protective equipment should be worn at

all times when handling MLS1547.

PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection A laboratory coat or chemical-resistant apron.

Respiratory

Use in a well-ventilated area. A respirator may

be required for operations with the potential for

aerosol generation.

Operational Plan: Handling and Preparation of Stock
Solutions
Follow these steps for the safe handling and preparation of MLS1547 stock solutions:
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Preparation: Before handling, ensure that the work area is clean and that all necessary

personal protective equipment is properly worn. It is recommended to handle the compound

in a chemical fume hood.

Weighing: Carefully weigh the desired amount of the solid MLS1547 powder. Avoid creating

dust.

Dissolving: Add the appropriate volume of Dimethyl Sulfoxide (DMSO) to the solid to achieve

the desired stock solution concentration.

Storage of Stock Solution: Store the stock solution in a tightly sealed container at -20°C for

short-term storage or as recommended by the supplier.

Disposal Plan
All waste materials, including empty vials, contaminated personal protective equipment, and

unused solutions containing MLS1547, should be treated as chemical waste. Dispose of this

waste in accordance with local, state, and federal regulations. Do not pour down the drain or

dispose of with general laboratory trash.

Experimental Protocols
MLS1547 has been utilized in various experimental settings to investigate its role as a G

protein-biased agonist at the D2 dopamine receptor. Below is a summarized methodology from

a key study.

β-Arrestin Recruitment Assay (based on DiscoveRx
PathHunter Assay)
This experiment aims to determine the ability of MLS1547 to stimulate the recruitment of β-

arrestin to the D2 receptor.

Cell Culture: Use cells engineered to express the D2 receptor and a β-arrestin fusion protein.

Compound Preparation: Prepare a serial dilution of MLS1547 and a known D2 receptor

agonist (e.g., dopamine) as a positive control.
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Cell Treatment: Add the diluted compounds to the cells and incubate.

Signal Detection: Measure the resulting signal, which is proportional to the amount of β-

arrestin recruitment.

Data Analysis: Plot the signal against the compound concentration to generate dose-

response curves and determine the efficacy and potency of MLS1547 in recruiting β-arrestin.

Logical Workflow for Handling MLS1547
The following diagram illustrates the key steps and decision points for the safe handling of

MLS1547 in a laboratory setting.
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MLS1547 Handling Workflow
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Caption: Workflow for the safe handling of MLS1547 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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